Cas no 84744-28-5 (b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate])

The compound b-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] is a glycoside derivative featuring a phenolic ester linkage to a caffeoyl moiety. Its structure combines a glucose unit with catechol and cinnamic acid derivatives, suggesting potential antioxidant and bioactive properties. The presence of multiple hydroxyl groups enhances its solubility in polar solvents and may contribute to radical scavenging activity. This compound is of interest in pharmaceutical and nutraceutical research due to its structural similarity to naturally occurring polyphenolic glycosides, which are known for their therapeutic potential. Its well-defined chemical structure allows for precise characterization in analytical and biological studies.
b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] structure
84744-28-5 structure
Product Name:b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
CAS No:84744-28-5
MF:C23H26O11
MW:478.445948123932
MDL:MFCD24849378
CID:724775
PubChem ID:5273566
Update Time:2025-11-02

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

    • [(2R,3S,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
    • CALCEOLARIOSIDE A
    • HY-123896
    • beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 4-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-
    • FS-9819
    • MEGxp0_000507
    • CS-0086776
    • CHEBI:177500
    • NS00097240
    • ACon1_000369
    • XC180735
    • AKOS040761446
    • CHEMBL481635
    • NCGC00169142-01
    • Calceolarioside A, >=95% (LC/MS-ELSD)
    • beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 4-(3-(3,4-dihydroxyphenyl)-2-propenoate), (E)-
    • DTXSID001316527
    • 84744-28-5
    • BDBM50259819
    • Calceolarioside
    • [(2R,3S,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • DA-62001
    • ((2R,3S,4R,5R,6R)-6-(2-(3,4-dihydroxyphenyl)ethoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl) (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • G89087
    • MDL: MFCD24849378
    • Inchi: 1S/C23H26O11/c24-11-18-22(34-19(29)6-3-12-1-4-14(25)16(27)9-12)20(30)21(31)23(33-18)32-8-7-13-2-5-15(26)17(28)10-13/h1-6,9-10,18,20-28,30-31H,7-8,11H2/b6-3+/t18-,20-,21-,22-,23-/m1/s1
    • InChI Key: UHIGZYLCYRQESL-VJWFJHQPSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O)OCCC1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 478.147512
  • Monoisotopic Mass: 478.147512
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.58
  • Boiling Point: 784.7°C at 760 mmHg
  • Flash Point: 269.8°C
  • Refractive Index: 1.697

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] Security Information

  • Storage Condition:?20°C

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] Pricemore >>

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